Cas no 1805034-40-5 (Ethyl 5-(difluoromethyl)-2-iodopyridine-4-acetate)

• Product Name: Ethyl 5-(difluoromethyl)-2-iodopyridine-4-acetate
• CAS No: 1805034-40-5
• MF: C₁₀H₁₀F₂INO₂
• MW: 341.093182086945
• CID: 4847611
• Update Time: 2025-08-05

Ethyl 5-(difluoromethyl)-2-iodopyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(difluoromethyl)-2-iodopyridine-4-acetate

• Inchi： 1S/C10H10F2INO2/c1-2-16-9(15)4-6-3-8(13)14-5-7(6)10(11)12/h3,5,10H,2,4H2,1H3
• InChI Key： MQTOHHDKQFSBHE-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C=N1)C(F)F)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 241
• XLogP3: 2.3
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 5-(difluoromethyl)-2-iodopyridine-4-acetate

Ethyl 5-(difluoromethyl)-2-iodopyridine-4-acetate (CAS No. 1805034-40-5): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 5-(difluoromethyl)-2-iodopyridine-4-acetate (CAS No. 1805034-40-5) is a highly valuable compound in the realm of pharmaceutical chemistry, serving as a crucial intermediate in the synthesis of various bioactive molecules. Its unique structural features, particularly the presence of a iodopyridine core and a difluoromethyl substituent, make it an attractive building block for drug discovery and development. This article delves into the compound's chemical properties, synthetic applications, and its significance in contemporary medicinal chemistry research.

The molecular structure of Ethyl 5-(difluoromethyl)-2-iodopyridine-4-acetate consists of a pyridine ring substituted with an iodine atom at the 2-position, an acetate ester group at the 4-position, and a difluoromethyl group at the 5-position. This arrangement imparts distinct reactivity patterns that are exploited in synthetic chemistry. The iodine atom, for instance, serves as a versatile handle for cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are pivotal in constructing complex molecular architectures. Meanwhile, the difluoromethyl group is renowned for its ability to enhance metabolic stability and binding affinity in drug candidates.

In recent years, Ethyl 5-(difluoromethyl)-2-iodopyridine-4-acetate has garnered significant attention due to its role in the development of novel therapeutic agents. One notable area of application is in the synthesis of kinase inhibitors, which are widely used to treat cancers and inflammatory diseases. The combination of the pyridine scaffold with electronegative substituents like fluorine atoms has been shown to improve binding interactions with target proteins. For instance, studies have demonstrated that compounds incorporating the difluoromethyl moiety exhibit enhanced potency against tyrosine kinases, making them promising candidates for clinical trials.

The compound's utility extends beyond kinase inhibitors. Researchers have also explored its potential in developing antiviral and antibacterial agents. The iodopyridine core provides a scaffold that can be modified to target specific viral proteases or bacterial enzymes. Moreover, the presence of fluorine atoms can modulate pharmacokinetic properties, such as bioavailability and resistance profiles. A recent study highlighted the use of Ethyl 5-(difluoromethyl)-2-iodopyridine-4-acetate in generating libraries of diversified compounds for high-throughput screening (HTS), leading to the identification of several lead candidates with promising biological activity.

Synthetic methodologies involving Ethyl 5-(difluoromethyl)-2-iodopyridine-4-acetate have been refined to achieve high yields and selectivity. Common approaches include halogenation reactions to introduce the iodine atom followed by esterification to install the acetate group. The difluoromethyl group is typically introduced via nucleophilic substitution or metal-catalyzed cross-coupling reactions. These synthetic strategies highlight the compound's versatility as a synthetic intermediate, enabling access to a wide range of derivatives with tailored properties.

The impact of Ethyl 5-(difluoromethyl)-2-iodopyridine-4-acetate on drug discovery is further underscored by its incorporation into several clinical candidates. For example, it has been employed in the synthesis of molecules targeting protein-protein interactions (PPIs), which are challenging but critical areas in drug development. The ability to precisely modify the pyridine core allows for fine-tuning of interactions with PPIs, thereby opening new avenues for therapeutic intervention.

The future prospects of Ethyl 5-(difluoromethyl)-2-iodopyridine-4-acetate are promising, with ongoing research focusing on expanding its applications and understanding its mechanistic aspects. Advances in computational chemistry and machine learning are expected to accelerate the discovery process by predicting optimal derivatives and reaction conditions more efficiently. Additionally, green chemistry principles are being integrated into synthetic protocols to minimize environmental impact while maintaining high efficiency.

In conclusion, Ethyl 5-(difluoromethyl)-2-iodopyridine-4-acetate (CAS No. 1805034-40-5) represents a cornerstone in modern pharmaceutical synthesis due to its structural versatility and reactivity patterns. Its role in developing innovative drug candidates across various therapeutic areas underscores its importance in medicinal chemistry research. As scientific understanding progresses and new methodologies emerge, this compound will continue to be a valuable asset in the quest for novel therapeutics.